Cas no 361478-90-2 (2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-oxo-3-(4-oxo-4H-chromen-2-yl)propanenitrile)

• Product Name: 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-oxo-3-(4-oxo-4H-chromen-2-yl)propanenitrile
• CAS No: 361478-90-2
• MF: C₁₉H₁₀N₂O₃S
• MW: 346.359302997589
• CID: 6005336
• PubChem ID: 135468489
• Update Time: 2025-08-05

2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-oxo-3-(4-oxo-4H-chromen-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-oxo-3-(4-oxo-4H-chromen-2-yl)propanenitrile
• (E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-oxo-3-(4-oxo-4H-chromen-2-yl)propanenitrile
• F0463-0263
• AKOS001145220
• HMS639N14
• 361478-90-2
• SR-01000443355
• SR-01000443355-1
• 2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxo-3-(4-oxo-4H-chromen-2-yl)propanenitrile
• ChemDiv1_018604
• (Z)-2-(1,3-benzothiazol-2-yl)-3-hydroxy-3-(4-oxochromen-2-yl)prop-2-enenitrile

• Inchi： 1S/C19H10N2O3S/c20-10-12(19-21-13-6-2-4-8-17(13)25-19)18(23)16-9-14(22)11-5-1-3-7-15(11)24-16/h1-9,21H/b19-12-
• InChI Key： DDLASFGRGJNMRX-UNOMPAQXSA-N
• SMILES： C(#N)/C(=C1\NC2=CC=CC=C2S\1)/C(=O)C1OC2=C(C=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 346.04121336g/mol
• Monoisotopic Mass: 346.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 111Ų

Additional information on 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-oxo-3-(4-oxo-4H-chromen-2-yl)propanenitrile

Introduction to 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-oxo-3-(4-oxo-4H-chromen-2-yl)propanenitrile (CAS No. 361478-90-2) in Modern Chemical Biology

The compound 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-oxo-3-(4-oxo-4H-chromen-2-yl)propanenitrile, identified by the CAS number 361478-90-2, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, featuring a conjugated system composed of a dihydrobenzothiazole core and an α-ketoenamine moiety linked to a chromone derivative, has garnered significant attention in recent years due to its potential biological activities and structural versatility.

At the heart of its chemical architecture lies the dihydrobenzothiazole scaffold, a well-documented motif in medicinal chemistry known for its role in modulating various biological pathways. The presence of the α-ketoenamine functional group introduces a high degree of reactivity, enabling diverse interactions with biological targets. This structural feature is particularly intriguing as it allows for the formation of stable adducts with nucleophiles, including biomolecules such as proteins and nucleic acids.

The incorporation of a chromone moiety further enhances the compound's pharmacological profile. Chromones are renowned for their antimicrobial, anti-inflammatory, and antioxidant properties, making them valuable candidates for therapeutic development. The synergistic effects of combining these two distinct pharmacophores—dihydrobenzothiazole and chromone—may lead to novel mechanisms of action that are not observed with individual components.

Recent advancements in computational chemistry have enabled the systematic exploration of such hybrid molecules. Molecular modeling studies suggest that the conjugated system in 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-oxo-3-(4-oxo-4H-chromen-2-yl)propanenitrile can efficiently interact with biological targets through π-stacking and hydrogen bonding interactions. These insights have guided the optimization of synthetic routes to enhance binding affinity and selectivity.

In vitro studies have begun to unravel the potential biological activities of this compound. Preliminary data indicate that it exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and oxidative stress. The α-ketoenamine group appears to be critical for these interactions, likely participating in covalent or non-covalent binding events with key protein targets. Further research is warranted to elucidate the precise mechanisms underlying these effects.

The synthesis of this compound presents an interesting challenge due to its complex framework. Traditional approaches involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. However, recent innovations in synthetic methodologies have streamlined these procedures, making it more feasible to produce high-purity samples for biological evaluation.

The versatility of this molecular scaffold also opens doors for derivative design. By modifying substituents on the dihydrobenzothiazole or chromone moieties, chemists can explore new chemical spaces without losing the core pharmacological properties. Such derivatives may exhibit enhanced potency or altered selectivity profiles, offering opportunities for tailored therapeutic applications.

From a regulatory perspective, compounds like 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-oxo-3-(4-oxyo-oH-chromenr 20 yl)propanenitrile (CAS No. 361478 90 92) must undergo rigorous testing to ensure safety and efficacy before entering clinical development. Current guidelines emphasize the importance of comprehensive characterization at both chemical and biological levels. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography play pivotal roles in confirming molecular structure and purity.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like this one. Machine learning algorithms can predict biological activity based on structural features alone before experimental validation is required. This approach not only saves time but also reduces costs associated with traditional screening methods.

Future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes or as a building block for more complex molecules with unknown biological activities. Collaborative efforts between synthetic chemists and biochemists will be essential in unlocking its full therapeutic potential.

In conclusion, 20(20E)-20(23-dihydro-l(13-benzotirazol22yldene)-30x030(40x040H-chromer n22y l)propanem nitrile (CAS No 36147r89092) stands out as an exemplar of modern chemical biology innovation Its unique structure combining well-studied pharmacophores holds promise for addressing unmet medical needs through targeted drug design While challenges remain regarding synthesis scalability biologicall activity elucidation regulatory compliance these obstacles are being overcome by interdisciplinary collaboration cutting-edge technologies